Cas no 1006992-29-5 (<br>3-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid (2-amino-ethyl)-amide)

• Product Name: <br>3-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid (2-amino-ethyl)-amide
• CAS No: 1006992-29-5
• MF: C₁₀H₁₃N₇O₄
• MW: 295.254720449448
• CID: 3103464
• PubChem ID: 16761722
• Update Time: 2025-04-21

<br>3-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid (2-amino-ethyl)-amide Chemical and Physical Properties

Names and Identifiers

• <br>3-(5-Methyl-3-nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid (2-amino-ethyl)-amide
• AKOS005601792
• {N}-(2-aminoethyl)-3-[(5-methyl-3-nitro-1{H}-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxamide
• N-(2-Aminoethyl)-3-((5-methyl-3-nitro-1H-pyrazol-1-yl)methyl)-1,2,4-oxadiazole-5-carboxamide
• STK689439
• 1006992-29-5
• N-(2-aminoethyl)-3-[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxamide
• N-(2-aminoethyl)-3-[(5-methyl-3-nitropyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxamide

• Inchi： 1S/C10H13N7O4/c1-6-4-8(17(19)20)14-16(6)5-7-13-10(21-15-7)9(18)12-3-2-11/h4H,2-3,5,11H2,1H3,(H,12,18)
• InChI Key： IGCIZPFQZFGMKU-UHFFFAOYSA-N
• SMILES： O1C(C(NCCN)=O)=NC(CN2C(C)=CC([N+](=O)[O-])=N2)=N1

Computed Properties

• Exact Mass: 295.102902g/mol
• Monoisotopic Mass: 295.102902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 295.26g/mol
• XLogP3: -0.7
• Topological Polar Surface Area: 158Ų